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Compound of Interest

Compound Name: 2-Aminocyclopentanol

Cat. No.: B113218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the molecular weight of trans-2-
aminocyclopentanol, a crucial parameter for researchers and professionals in the fields of

chemistry and drug development. The accurate determination of molecular weight is

fundamental for compound characterization, stoichiometric calculations, and ensuring the purity

of substances used in experimental and manufacturing processes.

Molecular Composition and Weight
The molecular formula for trans-2-aminocyclopentanol is C₅H₁₁NO.[1] The molecular weight

is derived from the sum of the atomic weights of its constituent atoms. The table below outlines

the atomic weights of each element present in the molecule and the calculation of the final

molecular weight.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 5 12.011[2][3][4] 60.055

Hydrogen H 11 1.008[5][6][7][8] 11.088

Nitrogen N 1
14.007[9][10][11]

[12]
14.007

Oxygen O 1
15.999[13][14]

[15][16]
15.999

Total 101.149

The calculated molecular weight of trans-2-aminocyclopentanol is 101.149 amu. This value is

consistent with experimentally determined values.[1]

Experimental Determination of Molecular Weight
A standard and highly accurate method for determining the molecular weight of a compound

like trans-2-aminocyclopentanol is Mass Spectrometry.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
Objective: To determine the molecular weight of trans-2-aminocyclopentanol by identifying

the molecular ion peak (M⁺).

Materials:

trans-2-aminocyclopentanol sample

Volatile solvent (e.g., methanol or dichloromethane)

Mass Spectrometer with an Electron Ionization (EI) source

Methodology:
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Sample Preparation: A dilute solution of trans-2-aminocyclopentanol is prepared by

dissolving a small amount of the compound in a suitable volatile solvent.

Introduction into the Mass Spectrometer: The sample solution is introduced into the high-

vacuum chamber of the mass spectrometer via a direct insertion probe or a gas

chromatograph inlet. The solvent is evaporated, leaving the gaseous analyte molecules.

Ionization: The gaseous trans-2-aminocyclopentanol molecules are bombarded with a

high-energy electron beam (typically 70 eV). This process ejects an electron from the

molecule, forming a positively charged molecular ion (M⁺).

Acceleration: The positively charged ions are then accelerated by an electric field into the

mass analyzer.

Mass Analysis: The ions are deflected by a magnetic or electric field within the mass

analyzer. The degree of deflection is inversely proportional to the mass-to-charge ratio (m/z)

of the ion.

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The

peak with the highest m/z value that corresponds to the intact molecule is identified as the

molecular ion peak. For trans-2-aminocyclopentanol, this would be expected at

approximately m/z 101.

Workflow and Pathway Diagrams
To visually represent the logical flow of the experimental determination and the relationships

between the core concepts, the following diagrams are provided.
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Sample Preparation

Mass Spectrometry Data Analysis
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Caption: Experimental workflow for determining molecular weight using Mass Spectrometry.
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Molecular Formula (C₅H₁₁NO)
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Caption: Relationship between atomic weights, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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